FAK Kinase Inhibition – Class-Level Patent Claim for 2,5-Difluorobenzyl Thieno[3,2-d]pyrimidine-2,4-diones
Patent US8586580B2 explicitly claims 2,7‑substituted thieno[3,2‑d]pyrimidine compounds bearing a 2,5‑difluorobenzyl group as FAK inhibitors [1]. The patent reports an IC50 < 10,000 nM for a representative compound (BDBM106678) in a FAK kinase assay (LANCE format, pH 7.5) [2]. However, this data is for a 2,7‑substituted analogue, not the title compound. No direct head‑to‑head comparison with the 3,5‑difluorobenzyl or 3,4‑difluorobenzyl regioisomers is available, and no compound‑specific IC50 for the title compound could be located.
| Evidence Dimension | FAK kinase inhibition (IC50) |
|---|---|
| Target Compound Data | Not available |
| Comparator Or Baseline | Representative 2,7-substituted thieno[3,2-d]pyrimidine-2,4-dione in patent US8586580: IC50 < 10,000 nM [2] |
| Quantified Difference | Cannot be calculated |
| Conditions | FAK LANCE kinase assay, pH 7.5 [2] |
Why This Matters
The 2,5-difluorobenzyl motif is specifically claimed for FAK inhibition, distinguishing it from non-fluorinated or differently fluorinated benzyl analogues, but the lack of title-compound-specific data precludes quantitative differentiation.
- [1] Sim, T.B.; Choi, H.G.; Hah, J.M.; Ham, Y.J.; Jun, E.J.; Lee, J.H.; Kim, H. 2,7-substituted thieno[3,2-d] pyrimidine compounds as protein kinase inhibitors. US Patent US8586580B2, November 19, 2013. View Source
- [2] BindingDB entry for BDBM106678 (FAK IC50 < 1.0e+4 nM), citing US8586580. View Source
